Cas no 5689-59-8 (N-(Adamantan-1-yl)-2-chloroacetamide)

• Product Name: N-(Adamantan-1-yl)-2-chloroacetamide
• CAS No: 5689-59-8
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• MDL: MFCD01733430
• CID: 373570
• PubChem ID: 64161
• Update Time: 2025-04-19

N-(Adamantan-1-yl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(Adamantan-1-yl)-2-chloroacetamide
• 1-CHLOROACETYLAMINOADAMANTANE
• Acetamide,2-chloro-N-tricyclo[3.3.1.13,7]dec-1-yl-
• N-(1-adamantyl)-2-chloroacetamide
• N-Adamantan-1-yl-2-chloro-acetamide
• 1-(N-Chloroacetyl)aminoadamantane
• 1-adamantyl-2-chloroacetamide
• Acetamide, N-(1-adamantyl)-2-chloro-
• BRN 2939500
• F0745-0511
• N-(1-Adamantyl)chloroaceta
• N-(Adamantyl-1)chloroacetamide
• N-1-adamantyl-2-chloroacetamide
• N-chloroacetyl-1-aminoadamantane
• N-Chloroacetyladamantane-1-amine
• STK231310
• Acetamide, 2-chloro-N-tricyclo(3.3.1.1(3,7))dec-1-yl-
• CS-0116501
• AKOS000415040
• MFCD01733430
• 5689-59-8
• A831224
• N-(1-adamantyl)chloroacetamide
• EN300-01516
• PJRVXDKETNCCKR-UHFFFAOYSA-N
• 2-Chloro-1-(2-methylaminopropyl)adamantanehydrochloride
• SCHEMBL1718112
• DTXSID20205414
• SCHEMBL22196886
• N-Adamantan-1-yl-2-chloroacetamide
• VS-13434
• AKOS005063304
• BB 0243209
• 64741-22-6
• N-(chloroacetyl)aminoadamantane
• AKOS000283738
• Z56862400
• 2-chloro-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)acetamide
• BBL036358
• ALBB-002459

• MDL： MFCD01733430
• Inchi： 1S/C12H18ClNO/c13-7-11(15)14-12-4-8-1-9(5-12)3-10(2-8)6-12/h8-10H,1-7H2,(H,14,15)
• InChI Key： PJRVXDKETNCCKR-UHFFFAOYSA-N
• SMILES： ClCC(NC12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 227.10800
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 120-121 ºC
• Boiling Point: 385.3±21.0 °C at 760 mmHg
• Flash Point: 88.0±18.2 °C
• Solubility: Almost insoluble (0.093 g/l) (25 º C),
• PSA: 29.10000
• LogP: 2.70110

N-(Adamantan-1-yl)-2-chloroacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides